Cytidine-5'-diphospho-dimethylaminoethanol sodium salt

Specification

• CAS No.: 119629-11-7
• Molecular Formula: C13H22N4Na2O11P2
• Molecular Weight: 518.26
• IUPAC Name: disodium;[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] 2-(dimethylamino)ethyl phosphate
• Standard InChI: InChI=1S/C13H24N4O11P2.2Na/c1-16(2)5-6-25-29(21,22)28-30(23,24)26-7-8-10(18)11(19)12(27-8)17-4-3-9(14)15-13(17)20;;/h3-4,8,10-12,18-19H,5-7H2,1-2H3,(H,21,22)(H,23,24)(H2,14,15,20);;/q;2*+1/p-2/t8-,10-,11-,12-;;/m1../s1
• SMILES: CN(C)CCOP(=O)([O-])OP(=O)([O-])OCC1C(C(C(O1)N2C=CC(=NC2=O)N)O)O.[Na+].[Na+]

Introduction

Chemical Properties and Structure

Cytidine-5'-diphospho-dimethylaminoethanol sodium salt, identified by CAS number 119629-11-7, is a nucleotide derivative with significant biochemical relevance. The compound features a complex molecular structure that contributes to its unique properties and functions within biological systems.

Molecular Characteristics

Cytidine-5'-diphospho-dimethylaminoethanol sodium salt has a molecular formula of C13H22N4Na2O11P2 and a molecular weight of 518.26 g/mol. The compound consists of a cytidine nucleoside connected to a diphosphate group, which is further linked to a dimethylaminoethanol moiety. The sodium salt form enhances the compound's solubility in aqueous solutions, making it suitable for various biochemical applications.

Physical Properties

The physical state of this compound varies according to different sources, with some describing it as a liquid and others as an off-white to light yellow powder. This discrepancy may be due to different formulations or preparation methods. The compound is generally water-soluble, a property enhanced by its sodium salt form, which also improves its stability in biological systems.

Structural Features

The structural configuration of Cytidine-5'-diphospho-dimethylaminoethanol sodium salt includes:

• A cytidine base (a nucleoside composed of cytosine attached to a ribose sugar)

• A diphosphate group forming a bridge

• A dimethylaminoethanol moiety

• Two sodium ions that balance the negative charges on the phosphate groups

This unique structure enables the compound to participate in specific biochemical pathways and interactions within cellular systems.

Synthesis and Preparation

The production of Cytidine-5'-diphospho-dimethylaminoethanol sodium salt involves sophisticated chemical processes that ensure the precise assembly of its structural components.

Synthetic Routes

The synthesis typically involves the modification of cytidine with a diphosphate group and a dimethylaminoethanol moiety. This process requires careful control of reaction conditions to ensure the desired product is formed with high purity. The specific synthetic pathways may involve multiple steps, including phosphorylation reactions and coupling of the dimethylaminoethanol component.

Quality Control Parameters

The quality of synthesized Cytidine-5'-diphospho-dimethylaminoethanol sodium salt is typically assessed through various analytical methods:

Parameter	Specification	Method of Analysis
Assay	≥99.0%	HPLC or equivalent analytical technique
Appearance	Liquid or off-white to light yellow powder	Visual inspection
Identity	Confirmation of structure	NMR spectroscopy, mass spectrometry
Purity	≥95.0%	HPLC, thin-layer chromatography
Water content	Within specified limits	Karl Fischer titration
Heavy metals	Within specified limits	ICP-MS or equivalent technique

These quality control measures ensure the compound's suitability for its intended applications in research and pharmaceutical development.

Challenges in Synthesis

The synthesis of Cytidine-5'-diphospho-dimethylaminoethanol sodium salt presents several challenges, including:

• Ensuring stereospecific attachment of the diphosphate group

• Maintaining stability of intermediate products during multi-step synthesis

• Achieving high purity in the final product

• Scaling up laboratory procedures for industrial production

These challenges necessitate sophisticated synthetic methodologies and stringent quality control measures.

Biochemical Functions and Mechanism of Action

Cytidine-5'-diphospho-dimethylaminoethanol sodium salt plays important roles in cellular biochemistry, particularly in phospholipid metabolism and neurological function.

Role in Phospholipid Biosynthesis

The compound is involved in the synthesis of phospholipids, which are essential components of cell membranes. Its participation in these pathways is crucial for maintaining membrane integrity and function. The dimethylaminoethanol component, linked to the cytidine diphosphate backbone, serves as a precursor for various membrane phospholipids.

Neurological Implications

Research has indicated potential neuroprotective effects of Cytidine-5'-diphospho-dimethylaminoethanol sodium salt. The compound may influence cognitive function and memory enhancement through mechanisms that are still being investigated. These effects could be related to its role in phospholipid synthesis and subsequent impacts on neuronal membrane composition and function.

Cellular Signaling Pathways

Beyond its structural roles in phospholipid synthesis, Cytidine-5'-diphospho-dimethylaminoethanol sodium salt may also participate in cellular signaling pathways. The compound's unique structure allows it to interact with specific cellular receptors and enzymes, potentially influencing various biochemical cascades related to cell growth, differentiation, and function.

Research Applications

The unique properties and biochemical relevance of Cytidine-5'-diphospho-dimethylaminoethanol sodium salt make it valuable for various research applications.

Comparison with Similar Compounds

Understanding how Cytidine-5'-diphospho-dimethylaminoethanol sodium salt relates to similar compounds provides valuable context for its biochemical significance.

Related Cytidine Derivatives

Cytidine-5'-diphospho-dimethylaminoethanol sodium salt belongs to a broader family of cytidine derivatives that participate in various biochemical processes. Comparing its structure and function with other cytidine compounds helps elucidate its specific roles in cellular metabolism and potential applications in research and medicine.

Compound	Structure	Primary Function
Cytidine-5'-diphospho-dimethylaminoethanol sodium salt	Cytidine + diphosphate + dimethylaminoethanol	Phospholipid biosynthesis, potential neuroprotection
Cytidine-5'-triphosphate	Cytidine + triphosphate	RNA synthesis, phospholipid metabolism
Cytidine-5'-diphosphate-choline	Cytidine + diphosphate + choline	Phosphatidylcholine synthesis
Cytidine-5'-monophosphate	Cytidine + monophosphate	Precursor in nucleotide metabolism

This comparison highlights the structural and functional uniqueness of Cytidine-5'-diphospho-dimethylaminoethanol sodium salt within the broader context of cytidine nucleotides.

Structural Analogs

Various structural analogs of Cytidine-5'-diphospho-dimethylaminoethanol sodium salt exist, some with similar biochemical functions and others with distinct activities. These analogs may differ in the base component, the phosphate chain length, or the attached moiety, leading to diverse biochemical properties and applications.

Functional Alternatives

In certain biochemical pathways, other compounds may serve functions similar to those of Cytidine-5'-diphospho-dimethylaminoethanol sodium salt. Understanding these functional alternatives provides insights into the redundancy and specificity of biochemical processes and may suggest alternative approaches for research or therapeutic interventions.

Future Research Directions

The study of Cytidine-5'-diphospho-dimethylaminoethanol sodium salt continues to evolve, with several promising areas for future investigation.

Expanding Therapeutic Applications

Future research may explore additional therapeutic applications of this compound, particularly in neurodegenerative disorders, cognitive enhancement, and membrane-related pathologies. Clinical studies will be necessary to establish its efficacy and safety profiles in these contexts.

Mechanism Elucidation

More detailed investigations into the precise mechanisms of action of Cytidine-5'-diphospho-dimethylaminoethanol sodium salt are needed. These studies would enhance our understanding of how the compound influences cellular processes and could guide the development of optimized analogs with enhanced efficacy or specificity.

Improved Synthesis Methods

Development of more efficient and sustainable synthetic routes for producing Cytidine-5'-diphospho-dimethylaminoethanol sodium salt represents another important research direction. Advances in this area could reduce production costs and increase accessibility for research and potential therapeutic applications.

Novel Formulations

Research into novel formulations and delivery systems for Cytidine-5'-diphospho-dimethylaminoethanol sodium salt could enhance its stability, bioavailability, and therapeutic efficacy. This might include encapsulation technologies, targeted delivery systems, or modified release formulations.